Cas no 330470-64-9 (3-fluoro-N-(hydrazinecarbonyl)methylbenzamide)

• Product Name: 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide
• CAS No: 330470-64-9
• MF: C₉H₁₀FN₃O₂
• MW: 211.193005084991
• MDL: MFCD01131973
• CID: 3067760
• PubChem ID: 792432
• Update Time: 2025-10-30

3-fluoro-N-(hydrazinecarbonyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-hydrazinocarbonylmethyl-benzamide
• 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide
• 3-fluoro-N-[(hydrazinecarbonyl)methyl]benzamide
• EN300-236050
• Oprea1_323461
• Glycine,N-(3-fluorobenzoyl)-,hydrazide
• Oprea1_221443
• 330470-64-9
• STL193508
• AKOS000518484
• 3-fluoro-N-(2-hydrazinyl-2-oxoethyl)benzamide
• Glycine, N-(3-fluorobenzoyl)-, hydrazide
• 3-fluoro-N-(2-hydrazinyl-2-oxoethyl)benzamide (non-preferred name)
• F0334-0135

• MDL： MFCD01131973
• Inchi： 1S/C9H10FN3O2/c10-7-3-1-2-6(4-7)9(15)12-5-8(14)13-11/h1-4H,5,11H2,(H,12,15)(H,13,14)
• InChI Key： IJNQVWYRRDRZJB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NCC(NN)=O)=O

Computed Properties

• Exact Mass: 211.07570473Da
• Monoisotopic Mass: 211.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide

Comprehensive Overview of 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide (CAS No. 330470-64-9)

3-fluoro-N-(hydrazinecarbonyl)methylbenzamide (CAS No. 330470-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-substituted benzamide structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C9H10FN3O2, and distinct functional groups make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing targeted therapies for chronic diseases, aligning with the growing trend of precision medicine. The compound's hydrazinecarbonyl moiety also opens doors for innovative covalent inhibitor designs, a hot topic in AI-driven drug discovery.

The synthesis of CAS No. 330470-64-9 involves multi-step organic reactions, often starting from 3-fluorobenzoic acid derivatives. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and LC-MS. These methods ensure compliance with stringent pharmaceutical quality standards, a recurring concern among industry professionals.

From an environmental perspective, the compound's eco-friendly synthesis routes are under exploration, reflecting the global shift toward green chemistry. Questions like "How to optimize the yield of 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide?" or "What are its structure-activity relationships?" frequently appear in scientific forums, highlighting its relevance.

Beyond pharmaceuticals, CAS No. 330470-64-9 finds niche applications in advanced material science, particularly in designing fluorescent probes and polymeric coatings. Its electron-withdrawing fluorine atom enhances thermal stability, making it valuable for high-performance materials. This dual utility in life sciences and industrial chemistry underscores its interdisciplinary importance.

In summary, 3-fluoro-N-(hydrazinecarbonyl)methylbenzamide exemplifies the convergence of chemical innovation and practical applications. As research continues to unravel its full potential, this compound remains a focal point for scientists addressing challenges in drug development, sustainable chemistry, and material engineering.